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Introduction
Mangoral, an oral manganese-based contrast agent, offers a promising alternative to

gadolinium-based contrast agents (GBCAs) for magnetic resonance imaging (MRI), particularly

for patients with severe renal impairment who are at risk of nephrogenic systemic fibrosis

(NSF).[1][2] Its active component, manganese, is taken up by functional hepatocytes, leading

to an enhancement of the liver parenchyma on T1-weighted MR images. This selective uptake

provides a basis for quantifying liver function and improving the detection and characterization

of focal liver lesions.[3][4] This document provides detailed application notes and protocols for

utilizing Mangoral-enhanced imaging to quantify liver function.

Principle of Action
Mangoral's utility in liver imaging stems from the in vivo behavior of its manganese component.

After oral administration, manganese is absorbed and transported to the liver. Healthy

hepatocytes actively take up manganese, which shortens the T1 relaxation time of the
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surrounding tissue.[5][6] This results in a significant increase in signal intensity on T1-weighted

MRI scans, making the normal liver parenchyma appear brighter.[3][5] Conversely, most liver

lesions of non-hepatocellular origin, such as metastases, do not take up manganese and

therefore appear hypointense relative to the enhanced liver tissue.[3][4] This differential

enhancement improves the contrast between lesions and healthy liver tissue, aiding in their

detection and delineation.[7][8]

Signaling Pathway of Manganese Uptake in
Hepatocytes
The uptake of manganese into hepatocytes is a regulated process mediated by specific

transmembrane transporters. Following its release from the carrier molecule, manganese ions

(Mn²⁺) are transported from the bloodstream across the basolateral membrane of hepatocytes.

The primary transporter responsible for this uptake is the solute carrier SLC39A14, also known

as ZIP14.[9][10] Studies have shown that a deficiency in SLC39A14 impairs hepatic

manganese uptake.[9] Once inside the hepatocyte, manganese can be utilized for metabolic

processes or excreted into the bile. The efflux of manganese from the hepatocyte into the bile

canaliculus is mediated by another transporter, SLC30A10 (ZnT10).[9][11] The coordinated

action of these transporters is crucial for maintaining manganese homeostasis within the liver.
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Hepatocyte Manganese Transport Pathway

Quantitative Data from Preclinical and Clinical
Studies
The following tables summarize quantitative data from studies evaluating Mangoral (oral) and

its intravenous formulation, mangafodipir trisodium (Teslascan), for liver imaging.

Table 1: Preclinical Data for Mangafodipir Trisodium (Intravenous)

Parameter Value Study Details Reference

T1 Relaxivity (in liver

tissue)
21.7 (mmol/L)⁻¹·s⁻¹

Preclinical evaluation

in animal models.
[12][13]

Time to Maximum

Liver Enhancement

30 minutes post-

injection

Biodistribution studies

in rats.
[12][13]

Liver Uptake
13% of total body

activity at 30 minutes

⁵⁴MnDPDP

biodistribution studies.
[12][13]

Increase in Tumor-

Liver Contrast-to-

Noise Ratio

Fivefold increase over

baseline

50 µmol/kg dose in an

animal model.
[12][13]

Table 2: Clinical Data for Mangafodipir Trisodium (Intravenous)
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Parameter Observation Study Details Reference

Onset of Liver Signal

Intensity Increase

1-3 minutes post-

injection

Study in 12 healthy

male volunteers.
[5]

Time to Steady-State

Enhancement

5-10 minutes post-

injection

Study in 12 healthy

male volunteers.
[5]

Duration of Liver

Enhancement

Detectable up to 24

hours post-injection
Clinical observations. [5]

Signal Intensity

Increase in Abdominal

Organs

Significant increase in

liver, pancreas,

spleen, and kidneys

on T1-weighted

images.

Study in 30 patients

with focal liver lesions.
[14]

Lesion-to-Liver

Contrast-to-Noise

Ratio

Significant increase in

post-contrast T1-

weighted GE

sequence.

Study in 30 patients

with focal liver lesions.
[14]

Table 3: Clinical Trial Protocol for Mangoral (Oral) - SPARKLE Study (NCT04119843)
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Parameter Details Reference

Patient Population

Adults with known or

suspected focal liver lesions

and severe renal impairment

(eGFR < 30 mL/min/1.73 m²).

[15][16][17]

Dosage

Single oral dose of Mangoral

containing 800 mg manganese

(II) chloride tetrahydrate, 500

mg L-alanine, and 800 IU

vitamin D3.

[15][16]

Primary Efficacy Endpoint

Visualization of detected focal

liver lesions in combined MRI

(Mangoral-enhanced +

unenhanced) compared to

unenhanced MRI.

[15]

Quantitative Assessment

Measurement of signal

intensity (SI) in the liver and

liver lesions to calculate lesion-

to-liver contrast.

[15]

Experimental Protocols
The following are generalized protocols for conducting Mangoral-enhanced MRI for liver

function quantification. Specific parameters may need to be optimized based on the available

MRI hardware, software, and the specific research question.

Preclinical Imaging Protocol (Animal Models)
Animal Preparation:

Fast animals overnight with free access to water to reduce gastrointestinal signal.

Anesthetize the animal using an appropriate method (e.g., isoflurane inhalation) and

maintain anesthesia throughout the imaging procedure.
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Monitor physiological parameters (respiration, heart rate, temperature) continuously.

Contrast Agent Administration:

For intravenous administration of mangafodipir trisodium, administer a dose of 5-10

µmol/kg body weight via a tail vein catheter.

For oral administration of a Mangoral formulation, administer via gavage. The dosage

should be optimized based on the specific formulation and animal model.

MRI Acquisition:

Position the animal in the MRI scanner, ensuring the liver is within the imaging coil's field

of view.

Pre-contrast Imaging: Acquire baseline T1-weighted and T2-weighted images of the liver.

T1-weighted sequences: Use a gradient-echo (GRE) or spin-echo (SE) sequence.

T2-weighted sequences: Use a fast spin-echo (FSE) or turbo spin-echo (TSE)

sequence.

Post-contrast Imaging:

For intravenous administration, begin dynamic T1-weighted imaging immediately after

contrast injection and continue for at least 30-60 minutes to capture the enhancement

kinetics.

For oral administration, acquire T1-weighted images at multiple time points post-

administration (e.g., 1, 2, 4, and 24 hours) to determine the optimal imaging window.

Repeat T2-weighted imaging post-contrast.

Image Analysis:

Draw regions of interest (ROIs) on the liver parenchyma and any visible lesions on both

pre- and post-contrast images.
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Calculate the signal-to-noise ratio (SNR) and contrast-to-noise ratio (CNR) between the

liver and lesions.

Quantify the change in signal intensity or T1 relaxation time in the liver parenchyma over

time.

Clinical Imaging Protocol (Human Subjects)
This protocol is based on the principles of the SPARKLE clinical trial for oral Mangoral.

Patient Preparation:

Patients should fast for at least 4 hours prior to Mangoral administration.

Obtain informed consent and screen for any contraindications.

Contrast Agent Administration:

Administer a single oral dose of Mangoral as specified in the clinical trial protocol (e.g.,

800 mg manganese (II) chloride tetrahydrate).[15][16]

MRI Acquisition:

Unenhanced MRI: Perform a baseline MRI of the liver prior to Mangoral administration.[1]

This should include:

T1-weighted in-phase and out-of-phase sequences.[18]

T2-weighted sequences with and without fat saturation.[18]

Diffusion-weighted imaging (DWI).[18]

Mangoral-Enhanced MRI: Perform the enhanced MRI within a few hours after oral

administration of Mangoral.[19] The protocol should include:

T1-weighted gradient-echo sequences with fat saturation.

Image Analysis:
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Qualitative assessment by blinded readers to evaluate lesion border delineation and lesion

contrast compared to the liver background.[15]

Quantitative analysis by placing ROIs on the liver parenchyma and detected lesions on

both unenhanced and Mangoral-enhanced images.

Calculate the relative signal intensity changes and lesion-to-liver contrast ratios.

Experimental Workflow
The following diagram illustrates a typical workflow for a study quantifying liver function using

Mangoral-enhanced MRI.
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Experimental Workflow for Mangoral-Enhanced Liver MRI
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Workflow for Mangoral-Enhanced Liver MRI

Conclusion
Mangoral-enhanced MRI is a valuable tool for the non-invasive quantification of liver function

and the improved characterization of liver lesions. By understanding the underlying principles

of manganese uptake in hepatocytes and following standardized imaging and analysis

protocols, researchers and clinicians can leverage this technology to gain insights into liver
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pathophysiology and improve patient management, especially in populations where

gadolinium-based contrast agents are contraindicated. Further research and clinical validation

will continue to refine the applications of Mangoral in diagnostic imaging.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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